Cas no 2034359-17-4 (2-(cyclopropylmethoxy)-N-(5-methylthiazol-2-yl)isonicotinamide)

• Product Name: 2-(cyclopropylmethoxy)-N-(5-methylthiazol-2-yl)isonicotinamide
• CAS No: 2034359-17-4
• MF: C₁₄H₁₅N₃O₂S
• MW: 289.352801561356
• CID: 5952092
• PubChem ID: 92085470
• Update Time: 2025-05-25

2-(cyclopropylmethoxy)-N-(5-methylthiazol-2-yl)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• 2034359-17-4
• AKOS026701204
• 2-(cyclopropylmethoxy)-N-(5-methyl-1,3-thiazol-2-yl)pyridine-4-carboxamide
• F6475-6356
• 2-(cyclopropylmethoxy)-N-(5-methylthiazol-2-yl)isonicotinamide

• Inchi： 1S/C14H15N3O2S/c1-9-7-16-14(20-9)17-13(18)11-4-5-15-12(6-11)19-8-10-2-3-10/h4-7,10H,2-3,8H2,1H3,(H,16,17,18)
• InChI Key： WUHNMVIFNQKXTH-UHFFFAOYSA-N
• SMILES： S1C(C)=CN=C1NC(C1C=CN=C(C=1)OCC1CC1)=O

Computed Properties

• Exact Mass: 289.08849790g/mol
• Monoisotopic Mass: 289.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.4Ų

Additional information on 2-(cyclopropylmethoxy)-N-(5-methylthiazol-2-yl)isonicotinamide

2-(Cyclopropylmethoxy)-N-(5-methylthiazol-2-yl)isonicotinamide: A Comprehensive Overview

The compound 2-(cyclopropylmethoxy)-N-(5-methylthiazol-2-yl)isonicotinamide (CAS No. 2034359-17-4) is a structurally complex organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and material science. This compound has garnered attention due to its unique chemical properties and promising applications. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this molecule, paving the way for its exploration in diverse industries.

Structure and Synthesis

The molecular structure of 2-(cyclopropylmethoxy)-N-(5-methylthiazol-2-yl)isonicotinamide is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The thiazole ring is further substituted with a methyl group at the 5-position, enhancing its stability and reactivity. The isonicotinamide moiety, which is a derivative of nicotinamide, is attached to the thiazole ring via an N-substitution. Additionally, the molecule features a cyclopropylmethoxy group at the 2-position of the isonicotinamide ring. This substitution pattern contributes to the compound's unique electronic and steric properties.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution, coupling reactions, and oxidation steps. Recent studies have highlighted the use of microwave-assisted synthesis to improve reaction efficiency and yield. Researchers have also explored the use of environmentally friendly solvents and catalysts to align with green chemistry principles.

Chemical Properties and Reactivity

2-(Cyclopropylmethoxy)-N-(5-methylthiazol-2-yl)isonicotinamide exhibits notable chemical stability under standard conditions, making it suitable for various applications. Its reactivity is primarily influenced by the electron-withdrawing groups present in the molecule, such as the thiazole ring and the isonicotinamide moiety. These groups enhance the molecule's ability to participate in nucleophilic and electrophilic reactions.

Recent research has focused on understanding the electrochemical properties of this compound. Studies have shown that it exhibits moderate electron transport capabilities, which could be advantageous in applications such as organic electronics and electrocatalysis. The presence of the cyclopropylmethoxy group has been found to influence the compound's redox behavior, providing insights into its potential use in energy storage devices.

Applications in Pharmaceuticals

The pharmaceutical industry has shown keen interest in 2-(cyclopropylmethoxy)-N-(5-methylthiazol-2-yl)isonicotinamide due to its potential as a drug candidate. The molecule's structure suggests that it could act as a ligand for various biological targets, including enzymes and receptors. Recent studies have explored its ability to modulate key enzymes involved in metabolic pathways, highlighting its potential as a therapeutic agent.

In addition to its enzymatic activity, this compound has demonstrated anti-inflammatory and antioxidant properties in vitro. These findings suggest that it could be developed into a drug for treating inflammatory diseases or oxidative stress-related conditions. Ongoing clinical trials are evaluating its safety and efficacy in animal models.

Environmental Impact and Toxicology

Understanding the environmental impact of 2-(cyclopropylmethoxy)-N-(5-methylthiazol-2-yl)isonicotinamide is crucial for its sustainable use. Recent studies have assessed its biodegradability under various environmental conditions. Results indicate that the compound undergoes slow degradation in aqueous environments, raising concerns about its long-term persistence in ecosystems.

Toxicological studies have also been conducted to evaluate its potential risks to human health and ecosystems. Acute toxicity tests reveal that it exhibits low toxicity at common exposure levels, but chronic exposure studies are still underway to fully understand its long-term effects.

Future Directions and Research Opportunities

The future of 2-(cyclopropylmethoxy)-N-(5-methylthiazol-2-yl)isonicotinamide lies in further exploration of its applications across multiple disciplines. Researchers are currently investigating its potential as a building block for advanced materials, such as organic semiconductors and stimuli-responsive polymers.

Moreover, there is growing interest in leveraging this compound's unique properties for biomedical imaging and diagnostics. Its ability to interact with biological molecules makes it a promising candidate for developing contrast agents or sensors for disease detection.

In conclusion, 2-(cyclopropylmethoxy)-N-(5-methylthiazol-2-yl)isonicotinamide (CAS No. 2034359-17-4) represents a versatile molecule with significant potential across various fields. Continued research into its synthesis, properties, and applications will undoubtedly unlock new opportunities for innovation while ensuring its safe and sustainable use.